3,4-dichloro-N'-(3-chlorobenzoyl)benzohydrazide

• IUPAC Name: 3,4-dichloro-N'-(3-chlorobenzoyl)benzohydrazide
• InChI: InChI=1S/C14H9Cl3N2O2/c15-10-3-1-2-8(6-10)13(20)18-19-14(21)9-4-5-11(16)12(17)7-9/h1-7H,(H,18,20)(H,19,21)
• InChI Key: XATONFRBQJISSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NNC(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H9Cl3N2O2
• Molecular Weight: 343.6 g/mol

Description

3,4-dichloro-N'-(3-chlorobenzoyl)benzohydrazide, also known as DCB, is a chemical compound that has been used in scientific research for its various properties. It is a hydrazide derivative of dichlorobenzoyl chloride and has a molecular formula of C14H8Cl3N3O. DCB is a white to light yellow crystalline powder that is soluble in organic solvents such as ethanol and dimethyl sulfoxide.

Mechanism of Action

The mechanism of action of 3,4-dichloro-N'-(3-chlorobenzoyl)benzohydrazide is not fully understood, but it is believed to work by binding to the active site of enzymes and proteins. It has been shown to inhibit the activity of HDACs by binding to the zinc ion in the active site of the enzyme. This binding prevents the deacetylation of histones, which can lead to changes in gene expression and cell differentiation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and has been used as a tool to study the mechanisms of cell death. This compound has also been shown to inhibit the growth of various cancer cell lines and has been investigated as a potential anti-cancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dichloro-N'-(3-chlorobenzoyl)benzohydrazide in lab experiments is its ability to inhibit the activity of HDACs, which can be useful in studying the role of HDACs in various biological processes. This compound is also relatively easy to synthesize and purify, which makes it a cost-effective tool for research. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 3,4-dichloro-N'-(3-chlorobenzoyl)benzohydrazide. One area of interest is its potential as an anti-cancer agent. This compound has been shown to inhibit the growth of various cancer cell lines, and further research could investigate its potential as a treatment for cancer. Another area of interest is its potential as a tool for studying the role of HDACs in various biological processes. This compound could be used in combination with other HDAC inhibitors to study the effects of HDAC inhibition on gene expression and cell differentiation.

Synthesis Methods

3,4-dichloro-N'-(3-chlorobenzoyl)benzohydrazide can be synthesized through the reaction of dichlorobenzoyl chloride with benzohydrazide in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform and is typically carried out under reflux conditions. The resulting product is then purified through recrystallization or column chromatography.

Scientific Research Applications

3,4-dichloro-N'-(3-chlorobenzoyl)benzohydrazide has been used in various scientific research applications due to its ability to inhibit the activity of various enzymes and proteins. It has been shown to inhibit the activity of histone deacetylases (HDACs) and has been used as a tool to study the role of HDACs in various biological processes. This compound has also been used as a probe to study the binding of small molecules to proteins and enzymes.